2-ethoxy-2-(oxan-4-yl)acetaldehyde
Overview
Description
2-Ethoxy-2-(oxan-4-yl)acetaldehyde (EEA) is a chemical compound belonging to the class of aldehydes, which are organic compounds containing a carbonyl group. It is a colorless liquid with a sweet, pungent odor and is soluble in most organic solvents. EEA is used in a variety of applications, including as a flavoring agent, a preservative, and a solvent. It is also used in the synthesis of pharmaceuticals and other compounds.
Scientific Research Applications
2-ethoxy-2-(oxan-4-yl)acetaldehyde has been used in a variety of scientific research applications, including as a substrate for the study of enzymatic activity, as a reagent in organic synthesis, and as a model compound for the study of drug metabolism. Additionally, it has been used as a starting material for the synthesis of other compounds, such as pharmaceuticals and other organic molecules.
Mechanism of Action
2-ethoxy-2-(oxan-4-yl)acetaldehyde is metabolized in the body by the enzyme cytochrome P450, which is responsible for the oxidation of many drugs and other compounds. The oxidation of 2-ethoxy-2-(oxan-4-yl)acetaldehyde is catalyzed by the enzyme cytochrome P450, which results in the formation of a reactive metabolite, 2-ethoxy-2-(oxan-4-yl)acetyl-CoA. This metabolite is then further metabolized to form other metabolites.
Biochemical and Physiological Effects
2-ethoxy-2-(oxan-4-yl)acetaldehyde has been shown to have a variety of biochemical and physiological effects. It has been reported to have anti-inflammatory, anti-tumor, and anti-oxidant activities. Additionally, it has been shown to have a protective effect against oxidative stress and to possess anti-microbial activity.
Advantages and Limitations for Lab Experiments
2-ethoxy-2-(oxan-4-yl)acetaldehyde has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. Additionally, it is easily synthesized and has a low toxicity. However, 2-ethoxy-2-(oxan-4-yl)acetaldehyde has several limitations for use in laboratory experiments. It is a volatile compound, so it can easily evaporate, and it has a relatively low solubility in aqueous solutions.
Future Directions
There are several potential future directions for research on 2-ethoxy-2-(oxan-4-yl)acetaldehyde. These include further research on its biochemical and physiological effects, as well as its potential applications in drug synthesis and drug metabolism. Additionally, further research on its synthesis and its use as a substrate for enzymatic studies could be beneficial. Additionally, studies on its potential toxicity and its potential for environmental contamination could be beneficial. Finally, further research on its potential applications in food and beverage production could be beneficial.
Synthesis Methods
2-ethoxy-2-(oxan-4-yl)acetaldehyde is generally synthesized by the reaction of ethylene oxide with oxalic acid. This reaction is carried out in an aqueous solution of sodium hydroxide at an elevated temperature. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and the product is isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethoxy-2-(oxan-4-yl)acetaldehyde involves the reaction of ethyl vinyl ether with 4-hydroxytetrahydrofuran in the presence of a Lewis acid catalyst to form 2-ethoxy-4-(oxan-4-yl)but-2-enal, which is then reduced with sodium borohydride to yield the desired product.", "Starting Materials": ["Ethyl vinyl ether", "4-hydroxytetrahydrofuran", "Lewis acid catalyst", "Sodium borohydride"], "Reaction": ["Step 1: Add ethyl vinyl ether and 4-hydroxytetrahydrofuran to a reaction flask.", "Step 2: Add a Lewis acid catalyst, such as boron trifluoride etherate, to the reaction flask and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with an organic solvent, such as diethyl ether.", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to yield 2-ethoxy-4-(oxan-4-yl)but-2-enal.", "Step 5: Dissolve 2-ethoxy-4-(oxan-4-yl)but-2-enal in a suitable solvent, such as ethanol or methanol.", "Step 6: Add sodium borohydride to the solution and stir at room temperature for several hours.", "Step 7: Quench the reaction with water and extract the product with an organic solvent, such as diethyl ether.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to yield 2-ethoxy-2-(oxan-4-yl)acetaldehyde."] } | |
CAS RN |
1995208-34-8 |
Product Name |
2-ethoxy-2-(oxan-4-yl)acetaldehyde |
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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